Cas no 865075-14-5 (1,1'-Thiobis-4-methylpiperidine)

1,1'-Thiobis-4-methylpiperidine is a sulfur-containing organic compound featuring two 4-methylpiperidine units linked by a thiobis group. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly as a ligand or intermediate in catalytic systems. Its sulfur bridge enhances coordination properties, while the methylpiperidine moieties contribute to steric and electronic modulation. The compound is useful in the development of pharmaceuticals, agrochemicals, and specialty materials due to its ability to facilitate selective transformations. Its stability under various reaction conditions further enhances its utility in organic synthesis. Proper handling is advised due to potential reactivity with strong oxidizing or reducing agents.
1,1'-Thiobis-4-methylpiperidine structure
865075-14-5 structure
Product Name:1,1'-Thiobis-4-methylpiperidine
CAS No:865075-14-5
MF:C12H24N2S
MW:228.397361755371
CID:4661989
Update Time:2025-06-11

1,1'-Thiobis-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 4-methyl-1-[(4-methyl-1-piperidinyl)thio]- (9CI)
    • 1,1'-Thiobis-4-methylpiperidine
    • Inchi: 1S/C12H24N2S/c1-11-3-7-13(8-4-11)15-14-9-5-12(2)6-10-14/h11-12H,3-10H2,1-2H3
    • InChI Key: ZYBMJGURKLCBKD-UHFFFAOYSA-N
    • SMILES: N1(SN2CCC(C)CC2)CCC(C)CC1

Experimental Properties

  • Color/Form: NA
  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 313.3±25.0 °C at 760 mmHg
  • Flash Point: 116.9±19.4 °C

1,1'-Thiobis-4-methylpiperidine Security Information

1,1'-Thiobis-4-methylpiperidine Pricemore >>

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Additional information on 1,1'-Thiobis-4-methylpiperidine

Comprehensive Overview of 1,1'-Thiobis-4-methylpiperidine (CAS No. 865075-14-5): Properties, Applications, and Industry Insights

1,1'-Thiobis-4-methylpiperidine (CAS No. 865075-14-5) is a specialized organic compound with a unique molecular structure featuring a sulfur bridge (thiobis) connecting two 4-methylpiperidine rings. This structural configuration imparts distinct chemical properties, making it valuable in pharmaceutical intermediates, agrochemical synthesis, and material science. The compound's CAS registry number (865075-14-5) ensures precise identification in global chemical databases, addressing common user queries about its nomenclature and regulatory status.

In recent years, the demand for sulfur-containing heterocycles like 1,1'-Thiobis-4-methylpiperidine has surged due to their role in drug discovery, particularly in kinase inhibitors and antimicrobial agents. Researchers frequently search for "thiobis compounds in drug development" or "4-methylpiperidine derivatives applications," reflecting industry interest. Its stability under moderate conditions and compatibility with cross-coupling reactions align with trends toward sustainable chemistry, a hot topic in 2024.

From a synthetic perspective, 1,1'-Thiobis-4-methylpiperidine serves as a versatile building block. Its bis-piperidine scaffold enables the construction of complex molecular architectures, often explored in patents for neurodegenerative disease therapeutics. Analytical techniques such as HPLC and GC-MS are typically employed for purity verification, addressing frequent questions about "how to analyze 865075-14-5" in quality control workflows.

The compound's solubility profile (moderate in polar aprotic solvents) and thermal stability (decomposition above 200°C) make it suitable for high-temperature reactions. These characteristics are critical for formulators seeking "heat-stable nitrogen-sulfur ligands," a trending search term in catalysis research. Notably, its low hygroscopicity reduces handling challenges compared to analogous amine derivatives.

Environmental and safety considerations for CAS 865075-14-5 follow standard organic compound protocols. While not classified as hazardous under major regulatory frameworks, proper PPE (gloves, goggles) is recommended during handling. This aligns with growing user interest in "green chemistry alternatives for piperidine derivatives" and workplace safety standards.

In material science, 1,1'-Thiobis-4-methylpiperidine has shown promise as a modifier in epoxy resins, enhancing flexibility without sacrificing tensile strength. Patent literature reveals applications in "high-performance polymer additives," correlating with increased searches for "specialty chemicals for advanced materials." The sulfur moiety potentially contributes to flame retardancy, though research is ongoing.

Supply chain dynamics for 865075-14-5 reflect broader chemical industry trends. With major producers concentrated in Asia and Europe, users often query "reliable suppliers of 1,1'-Thiobis-4-methylpiperidine" or "bulk pricing trends." The compound typically ships as crystalline powder with >98% purity, stored under inert gas for long-term stability.

Future applications may exploit the compound's chiral environment for asymmetric synthesis, given the methyl group's stereochemical influence. This potential answers emerging queries about "chiral auxiliaries in organocatalysis." Computational chemistry studies suggest possible use in metal-organic frameworks (MOFs), though experimental validation is pending.

For analytical chemists, 1,1'-Thiobis-4-methylpiperidine presents characteristic NMR peaks (δ 2.3 ppm for N-CH3, 2.7 ppm for CH2-S) and IR absorptions (1110 cm-1 for C-S-C), frequently referenced in spectral interpretation guides. These markers help address common questions about "spectroscopic identification of thiobis compounds."

In conclusion, CAS 865075-14-5 represents a multifaceted chemical entity bridging pharmaceutical, materials, and catalytic applications. Its evolving role underscores the importance of structure-activity relationship studies for sulfur-nitrogen hybrids, a key focus area in contemporary medicinal chemistry and industrial research.

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